Synthesis and characterisation of novel o-xylene-based P,E ligands†
Organic & Biomolecular Chemistry Pub Date: 2013-12-13 DOI: 10.1039/C3OB42244E
Abstract
A range of novel hybrid ligands of the type, o-C6H4(CH2PBut2)(CH2E) (E = P(C6F5)2, SBut, SPh, S(O)But, NR2, SiPh2H), have been synthesised in two or three steps from the common substrate, o-C6H4{CH2PBut2(BH3)}(CH2Cl). The initial step involved treatment of the substrate with the appropriate nucleophilic reagent, or preparation of a Grignard reagent from o-C6H4{CH2PBut2(BH3)}(CH2Cl) and reaction with the appropriate electrophile. In most cases, this versatile strategy produced air-stable crystalline ligand precursors. Phosphine deprotection was achieved via one of three methods, dependent upon the properties of the second functional group. An alternative synthesis of the known ligand, o-C6H4(CH2PBut2)(CH2PPh2), is also presented.
Recommended Literature
- [1] Quantitative method for determining the concentration of mercury(II) sulphide in soils and sediments
- [2] N-doped carbon nanowire array confined cobalt phosphides as efficient bifunctional electrocatalysts for water splitting†
- [3] Facile synthesis of clean PtAg dendritic nanostructures with enhanced electrochemical properties†
- [4] 2D and 3D maximum-quantum NMR and diffusion spectroscopy for the characterization of enzymatic reaction mixtures
- [5] AApeptides as a new class of antimicrobial agents
- [6] Inside front cover
- [7] Inside front cover
- [8] Technical abbreviations and acronyms
- [9] Adsorptive and electrochemical behaviors of estradiol valerate at a mercury electrode
- [10] Gold-catalyzed intermolecular formal (3+2) cycloaddition of stabilized vinyldiazo derivatives and electronically unbiased allenes†
Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 118290-05-4
